Cas no 887408-84-6 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic Acid)

• Product Name: 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic Acid
• CAS No: 887408-84-6
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD04967179
• CID: 1004014
• PubChem ID: 3156566
• Update Time: 2025-04-20

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-propionic acid
• MFCD04967179
• CHEMBL1343386
• EN300-83644
• 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)propanoic acid
• SR-01000324973-1
• 2-(3,5-dimethyl-4-nitropyrazol-1-yl)propanoic acid
• MLS000716440
• CS-0262748
• SR-01000324973
• AKOS015922296
• LS-03258
• AKOS016345016
• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic acid
• AKOS000220517
• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoicacid
• 887408-84-6
• SMR000277957
• HMS2648M07
• G28675
• STK349259
• BBL039746
• 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic Acid

• MDL： MFCD04967179
• Inchi： 1S/C8H11N3O4/c1-4-7(11(14)15)5(2)10(9-4)6(3)8(12)13/h6H,1-3H3,(H,12,13)
• InChI Key： CANKNXFHGALOMF-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 377.8±42.0 °C at 760 mmHg
• Flash Point: 182.3±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)